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An In-depth Technical Guide to Methyl Succinyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl succinyl chloride, also known by its IUPAC name methyl 4-chloro-4-oxobutanoate, is
a bifunctional organic compound featuring both a methyl ester and a highly reactive acyl
chloride group.[1][2][3][4][5][6] This unique structure makes it a valuable intermediate in organic
synthesis, particularly in the pharmaceutical and fine chemical industries.[7][8] Its ability to act
as a versatile building block for introducing a four-carbon chain with differential reactivity at
each end allows for the construction of complex molecular architectures.[8] This guide provides
a comprehensive overview of the physical and chemical properties of methyl succinyl
chloride, detailed experimental protocols, and its applications in drug development.

Physical Properties

Methyl succinyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2] It is
sensitive to moisture and should be handled with care.[1][2] The key physical properties are
summarized in the table below.
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Property Value Reference(s)
CAS Number 1490-25-1 [11[2][3][41[5]16]
Molecular Formula CsH7CIOs [1][2]
Molecular Weight 150.56 g/mol [4]
Appearance Colorless to pale yellow liquid [1112]

Boiling Point 58-65 °C at 3 mmHg (4 hPa) [41[5]

Density 1.223 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.44 [4]

Flash Point 74 °C (closed cup) [4]

- Reacts with water. Soluble in
Solubility , [1][2]
many organic solvents.

Chemical Properties

The chemical reactivity of methyl succinyl chloride is dominated by the acyl chloride
functional group, which is a strong electrophile susceptible to nucleophilic attack.[2] The methyl
ester group is significantly less reactive, allowing for selective transformations.

Reactivity

o Acylation Reactions: As a potent acylating agent, methyl succinyl chloride readily reacts
with a variety of nucleophiles, including alcohols, amines, and thiols, to form the
corresponding esters, amides, and thioesters.[2] These reactions typically proceed rapidly
and are often carried out in the presence of a non-nucleophilic base, such as pyridine or
triethylamine, to neutralize the hydrochloric acid byproduct.

» Reaction with Alcohols: The reaction with alcohols yields the corresponding diester of
succinic acid. This is a standard esterification reaction where the alcohol oxygen acts as a
nucleophile.

o Reaction with Amines: Primary and secondary amines react to form amides. The reaction is
generally vigorous and exothermic.
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e Hydrolysis: Methyl succinyl chloride is highly sensitive to moisture and hydrolyzes in the
presence of water to form methyl hydrogen succinate and hydrochloric acid.[2] This
necessitates handling the compound under anhydrous conditions.

» Friedel-Crafts Acylation: The acyl chloride group can participate in Friedel-Crafts acylation
reactions with aromatic compounds in the presence of a Lewis acid catalyst, such as
aluminum chloride, to introduce the 3-(methoxycarbonyl)propanoyl group onto the aromatic
ring.

Stability and Storage

Methyl succinyl chloride is stable under anhydrous conditions.[9] It should be stored in a
tightly sealed container in a cool, dry, and well-ventilated area, away from moisture, heat, and
sources of ignition.[9] It is incompatible with strong bases, alcohols, and oxidizing agents.[9]

Experimental Protocols
Synthesis of Methyl Succinyl Chloride

A common method for the preparation of methyl succinyl chloride is the reaction of
monomethyl succinate with a chlorinating agent, such as thionyl chloride.

Experimental Workflow for Synthesis
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Step 1: Formation of Succinyl Chloride

Methyl Succinyl Chloride

Hydrolysis

'

Succinic Acid Monomethyl Ester

Chlorination

Step 2: Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/376462178_Scale-Up_and_Development_of_a_One-Step_Process_for_the_Synthesis_of_Succinylcholine
https://www.bldpharm.com/products/1490-25-1.html
https://www.scbt.com/p/methyl-4-chloro-4-oxobutyrate-1490-25-1
https://www.sigmaaldrich.com/US/en/product/aldrich/c11049
https://www.chemsynthesis.com/base/chemical-structure-7859.html
https://www.tcichemicals.com/IN/en/p/M2850
https://www.tcichemicals.com/IN/en/p/M2850
https://www.chemicalbook.com/synthesis/succinylcholine-chloride.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-chloroacetoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-chloroacetoacetate
https://www.quickcompany.in/patents/process-for-preparation-of-succinylcholine-chloride-dihydrate
https://www.benchchem.com/product/b3060499#physical-and-chemical-properties-of-methyl-succinyl-chloride
https://www.benchchem.com/product/b3060499#physical-and-chemical-properties-of-methyl-succinyl-chloride
https://www.benchchem.com/product/b3060499#physical-and-chemical-properties-of-methyl-succinyl-chloride
https://www.benchchem.com/product/b3060499#physical-and-chemical-properties-of-methyl-succinyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3060499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

